Cas no 939809-66-2 ( )

  structure
  structure
Product Name: 
CAS No:939809-66-2
MF:C10H11F3N2
MW:216.202952623367
CID:1000505
PubChem ID:45158542
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • Cyclobutyl-(6-trifluoromethyl-pyridin-2-yl)-amine
    • N-cyclobutyl-6-(trifluoromethyl)pyridin-2-amine
    • CYCLOBUTYL-(6-TRIFLUOROMETHYL-(PYRIDIN-2-YL))-AMINE
    • AKOS011702066
    • DTXSID30669563
    • 939809-66-2
    •  
    • Inchi: 1S/C10H11F3N2/c11-10(12,13)8-5-2-6-9(15-8)14-7-3-1-4-7/h2,5-7H,1,3-4H2,(H,14,15)
    • InChI Key: XQWLGXXGRSUAQU-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=N1)NC1CCC1)(F)F

Computed Properties

  • Exact Mass: 216.08700
  • Monoisotopic Mass: 216.08743285g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 24.9Ų

Experimental Properties

  • PSA: 24.92000
  • LogP: 3.13780
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